Cas no 2229597-28-6 (2,3,3,3-tetrafluoropropanimidamide)

• Product Name: 2,3,3,3-tetrafluoropropanimidamide
• CAS No: 2229597-28-6
• MF: C₃H₄F₄N₂
• MW: 144.070874214172
• CID: 6521541
• PubChem ID: 165900278
• Update Time: 2025-07-23

2,3,3,3-tetrafluoropropanimidamide Chemical and Physical Properties

Names and Identifiers

• 2,3,3,3-tetrafluoropropanimidamide
• 2229597-28-6
• EN300-1957800

• Inchi： 1S/C3H4F4N2/c4-1(2(8)9)3(5,6)7/h1H,(H3,8,9)
• InChI Key： HPLMNJAFCQPRJE-UHFFFAOYSA-N
• SMILES： FC(C(=N)N)C(F)(F)F

Computed Properties

• Exact Mass: 144.03106078g/mol
• Monoisotopic Mass: 144.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.9Ų

Additional information on 2,3,3,3-tetrafluoropropanimidamide

Recent Advances in the Study of 2,3,3,3-Tetrafluoropropanimidamide (CAS: 2229597-28-6)

The chemical compound 2,3,3,3-tetrafluoropropanimidamide (CAS: 2229597-28-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated structure, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activity, and potential therapeutic benefits.

One of the key areas of interest is the role of 2,3,3,3-tetrafluoropropanimidamide as a precursor or intermediate in the synthesis of more complex fluorinated compounds. Fluorinated molecules are known for their enhanced stability, bioavailability, and metabolic resistance, making them valuable in the design of new pharmaceuticals. Researchers have explored its utility in the development of novel enzyme inhibitors and receptor modulators, leveraging its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a building block for antiviral agents. The study highlighted its efficacy in inhibiting viral proteases, a critical target in the treatment of diseases such as COVID-19 and influenza. The findings suggest that 2,3,3,3-tetrafluoropropanimidamide could serve as a versatile scaffold for designing next-generation antiviral drugs with improved pharmacokinetic properties.

Another notable research effort, documented in ACS Chemical Biology, focused on the compound's application in agrochemicals. The study demonstrated its effectiveness as a herbicide, with a unique mode of action that disrupts plant metabolic pathways. The fluorinated structure of 2,3,3,3-tetrafluoropropanimidamide was found to enhance its uptake and translocation within plants, leading to higher efficacy at lower application rates compared to traditional herbicides.

Despite these promising developments, challenges remain in the large-scale synthesis and environmental impact assessment of 2,3,3,3-tetrafluoropropanimidamide. Researchers are actively working on optimizing synthetic routes to improve yield and reduce costs, while also evaluating its ecological footprint to ensure sustainable use. Future studies are expected to delve deeper into its mechanistic pathways and explore its potential in other therapeutic areas, such as oncology and neurology.

In conclusion, 2,3,3,3-tetrafluoropropanimidamide (CAS: 2229597-28-6) represents a compelling subject of research in the chemical biology and pharmaceutical sectors. Its unique properties and versatile applications underscore its potential to drive innovation in drug discovery and agrochemical development. Continued investigation into its synthesis, biological activity, and environmental impact will be crucial for unlocking its full potential and ensuring its safe and effective use in various industries.